5-(4-bromophenyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(4-bromophenyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H8BrFN2O/c15-11-5-1-10(2-6-11)14-17-13(18-19-14)9-3-7-12(16)8-4-9/h1-8H
• InChI Key: LHKOQTGGKWWHRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=N2)C3=CC=C(C=C3)Br)F
• Molecular Formula: C14H8BrFN2O
• Molecular Weight: 319.13 g/mol

Description

5-(4-bromophenyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole, also known as BFO, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound belongs to the family of oxadiazoles and has been studied for its potential use in various fields, including medicine, materials science, and agriculture.

Mechanism of Action

The mechanism of action of 5-(4-bromophenyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole in cancer cells involves the activation of the caspase-dependent apoptotic pathway. This compound induces the release of cytochrome c from the mitochondria, which activates caspase-9 and initiates the apoptotic cascade.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. This compound has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

5-(4-bromophenyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole has several advantages for lab experiments, including its ease of synthesis and purification. However, this compound has some limitations, including its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-(4-bromophenyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole. One potential direction is the investigation of this compound as a potential treatment for other diseases, such as inflammatory diseases. Another potential direction is the development of new synthesis methods for this compound that may improve its solubility and other properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound in cancer cells and to optimize its anti-cancer properties.

Synthesis Methods

The synthesis of 5-(4-bromophenyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole can be achieved through several methods, including the reaction of 4-bromobenzonitrile and 4-fluorobenzaldehyde with hydrazine hydrate and acetic anhydride. The reaction is carried out under reflux conditions, and the resulting compound is purified through recrystallization.

Scientific Research Applications

5-(4-bromophenyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole has been extensively studied for its potential use in various fields of scientific research. In the field of medicine, this compound has been investigated for its potential as an anti-cancer agent. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.